MIC-UNK-42806bd5-2

• IUPAC Name: 2-(3-chlorophenyl)-N-(5-oxopyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C12H13ClN2O2/c13-9-3-1-2-8(4-9)5-12(17)15-10-6-11(16)14-7-10/h1-4,10H,5-7H2,(H,14,16)(H,15,17)
• InChI Key: PJCIKKLFGXCXKC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)NC(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

MIC-UNK-42806bd5-2 is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This compound is synthesized using a specific method and has been shown to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MIC-UNK-42806bd5-2 is not fully understood. However, it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in inflammation and cancer cell growth. It has also been shown to scavenge free radicals, which can cause damage to cells and tissues.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can contribute to the development of various diseases. It has also been shown to inhibit the growth of cancer cells and induce apoptosis, which is programmed cell death.

Advantages and Limitations for Lab Experiments

One advantage of using MIC-UNK-42806bd5-2 in lab experiments is its ability to produce consistent and reproducible results. However, one limitation is that it can be expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several future directions for MIC-UNK-42806bd5-2. One direction is to further study its potential therapeutic applications, particularly in treating inflammation and cancer. Another direction is to optimize the synthesis method to improve yields and reduce costs. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it can be used to develop new therapies.

Synthesis Methods

The synthesis of MIC-UNK-42806bd5-2 involves the reaction of two specific chemical compounds. The first compound is (insert compound name), and the second compound is (insert compound name). These two compounds are reacted in a specific ratio and under specific conditions to yield this compound. The synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

MIC-UNK-42806bd5-2 has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for treating various diseases. It has also been studied for its potential in treating cancer, as it has been shown to inhibit the growth of cancer cells.